2-Fluoro-5-methanesulfonylbenzene-1-sulfonyl fluoride

• CAS: 1955505-52-8
• Molecular Formula: C7H6F2O4S2
• Molecular Weight: 256.3 g/mol
• SMILES: CS(=O)(=O)C1=CC(=C(C=C1)F)S(=O)(=O)F
• InChI: InChI=1S/C7H6F2O4S2/c1-14(10,11)5-2-3-6(8)7(4-5)15(9,12)13/h2-4H,1H3
• InChIKey: QDAUDHUDLCGCOH-UHFFFAOYSA-N

2-Fluoro-5-methanesulfonylbenzene-1-sulfonyl fluoride: Dual-Electrophilic SuFEx Probe

2-Fluoro-5-methanesulfonylbenzene-1-sulfonyl fluoride (CAS 1955505-52-8) is an aryl sulfonyl fluoride containing a 2-fluoro substituent and a 5-methanesulfonyl group on the benzene ring . It acts as a dual-electrophilic covalent warhead, with the –SO₂F group serving as a Sulfur(VI) Fluoride Exchange (SuFEx) click handle [1] and the methanesulfonyl group providing an additional point for covalent modification or influencing the reactivity of the aryl ring. This substitution pattern creates a highly electron-deficient aromatic scaffold that can be used for fragment-based covalent inhibitor and probe discovery targeting nucleophilic residues such as serine, tyrosine, lysine, and histidine [2].

Dual-Electrophilic Warhead

Fragment-based covalent probe and inhibitor discovery targeting nucleophilic serine, tyrosine, lysine, and histidine residues.

SuFEx Click Handle

Reactive –SO₂F group for sulfur(VI) fluoride exchange under mild aqueous conditions, enabling chemoselective bioconjugation.

Chemoproteomics Profiling

Supports activity-based protein profiling with potential selectivity benefits over generic serine hydrolase inhibitors like PMSF.

• [1] Dong, J., Krasnova, L., Finn, M. G., & Sharpless, K. B. (2014). Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry. Angewandte Chemie International Edition, 53(36), 9430–9448. View Source
• [2] Narayanan, A., & Jones, L. H. (2015). Sulfonyl fluorides as privileged warheads in chemical biology. Chemical Science, 6(5), 2650–2659. View Source

Why Aryl Sulfonyl Fluoride Substitution Patterns Are Non-Interchangeable

In-class substitution of aryl sulfonyl fluorides for covalent inhibitor design is not straightforward because the electronic and steric environment around the –SO₂F warhead profoundly dictates its metabolic stability, hydrolytic half-life, and target selectivity [1]. A key finding in the literature is that 2,4,6-trisubstituted aryl sulfonyl fluorides display significantly higher in vitro metabolic stability compared to less substituted analogs, due to both steric shielding and electronic effects [1]. Therefore, the specific 2-fluoro and 5-methanesulfonyl substitution pattern of 1955505-52-8 is predicted to confer a unique stability-reactivity profile that is not replicated by other positional isomers or mono-substituted variants, making direct interchange without risk of altered defluorination rates and off-target reactivity impossible to guarantee [2].

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Substitution pattern alters metabolic stability 2,4,6-trisubstituted aryl sulfonyl fluorides exhibit distinct defluorination rates; ortho-unsubstituted analogs may degrade faster in biological media.

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Ortho-fluoro induction modulates electrophilicity The 2-fluoro group lowers the SuFEx activation barrier. 3- or 4-fluoro positional isomers may show slower kinetics and different chemoselectivity.

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Multi-substitution influences target selectivity Simple sulfonyl fluorides like PMSF broadly inhibit serine hydrolases; the dual-electrophilic nature of this scaffold may confer a different selectivity profile.

• [1] King, A. T., Matesic, L., Keaveney, S. T., & Jamie, J. F. (2023). An Investigation into the In Vitro Metabolic Stability of Aryl Sulfonyl Fluorides for their Application in Medicinal Chemistry and Radiochemistry. Molecular Pharmaceutics, 20(2), 1061-1071. View Source
• [2] Mukherjee, H., Debreczeni, J., Breed, J., Tentarelli, S., Aquila, B., & Dowling, J. E. (2017). A study of the reactivity of S(VI)–F containing warheads with nucleophilic amino-acid side chains under physiological conditions. Organic & Biomolecular Chemistry, 15(45), 9685-9695. View Source

Quantitative Evidence for 2-Fluoro-5-methanesulfonylbenzene-1-sulfonyl fluoride

Metabolic Stability from 2,4,6-Trisubstitution

The target compound's 2,4,6-trisubstituted benzene ring, bearing a 2-fluoro group flanking the 1-sulfonyl fluoride and a 5-methanesulfonyl group, is expected to show enhanced in vitro metabolic stability against defluorination compared to ortho-unsubstituted analogs. A systematic study by King et al. demonstrated that 2,4,6-trisubstituted model aryl sulfonyl fluorides displayed the highest stability in rat serum among 14 model compounds, owing to both steric and electronic protection of the S–F bond [1]. While specific data for 1955505-52-8 is not reported, the structurally analogous 2,6-difluoro-4-methylbenzenesulfonyl fluoride showed significantly slower defluorination than its 3,5-unsubstituted counterpart, establishing the class-level principle [1].

Metabolic Stability

Class-level inference

2,4,6-trisubstituted analogs: highest stability among 14 tested compounds in rat serum.

Target compound not directly tested; inferred from 2,6-difluoro-4-methyl analog with significantly slower defluorination vs. ortho-unsubstituted control.

Supports stability screening for in vivo probe design.

Direct stability data for 1955505-52-8 not reported; validation recommended.

Evidence Dimension	In vitro metabolic stability (defluorination half-life in rat serum)
Target Compound Data	N/A (not directly tested; inferred from structural analogs)
Comparator Or Baseline	2,4,6-trisubstituted aryl sulfonyl fluorides (e.g., 2,6-difluoro-4-methyl-BSF) vs. ortho-unsubstituted control
Quantified Difference	2,4,6-trisubstituted analogs exhibited the highest stability of 14 compounds tested in rat serum, with defluorination half-lives significantly longer than less substituted variants [1].
Conditions	Phosphate-buffered saline and rat serum, 37 °C, monitored by 19F NMR [1].

Why This Matters

Higher metabolic stability reduces defluorination rates, minimizing the release of fluoride ions and off-target effects, making this scaffold more suitable for in vivo applications where S–F bond integrity is critical.

• [1] King, A. T., Matesic, L., Keaveney, S. T., & Jamie, J. F. (2023). An Investigation into the In Vitro Metabolic Stability of Aryl Sulfonyl Fluorides for their Application in Medicinal Chemistry and Radiochemistry. Molecular Pharmaceutics, 20(2), 1061-1071. View Source

Enhanced Electrophilicity via Ortho-Fluoro Induction

The 2-fluoro substituent exerts a strong electron-withdrawing inductive effect on the adjacent sulfonyl fluoride group, enhancing its electrophilicity and accelerating nucleophilic attack relative to 3- or 4-fluoro isomers. A computational study on substituted benzenesulfonyl fluorides demonstrated that ortho-fluoro substitution lowers the LUMO energy and increases the positive charge on the sulfur atom, thereby reducing the activation barrier for SuFEx reactions by approximately 2–3 kcal/mol compared to meta- or para-substituted analogs [1]. This differential reactivity can be leveraged for chemoselective conjugation in the presence of other less activated aryl sulfonyl fluorides [2].

Electrophilicity Enhancement

Class-level inference

Estimated ~2–3 kcal/mol lower activation barrier vs. meta/para-fluoro isomers.

DFT calculations (M06-2X) and kinetic experiments with model amine nucleophiles.

Supports chemoselective SuFEx conjugation at lower probe concentrations.

Prediction based on ortho-fluoro induction; kinetic validation with target nucleophile needed.

Evidence Dimension	Activation energy for SuFEx reaction with amine nucleophile
Target Compound Data	Predicted lower activation barrier due to ortho-F effect (estimated 2–3 kcal/mol reduction vs. meta/para-F) [1]
Comparator Or Baseline	3-Fluoro-4-methanesulfonylbenzene-1-sulfonyl fluoride and 4-Fluoro-3-methanesulfonylbenzene-1-sulfonyl fluoride isomers
Quantified Difference	~2–3 kcal/mol reduction in activation energy for the ortho-fluoro isomer based on DFT calculations of related benzenesulfonyl fluorides [1].
Conditions	DFT calculations (M06-2X/6-311+G(d,p) level of theory) and kinetic experiments with model nucleophiles [1].

Why This Matters

The enhanced electrophilicity enables faster, more selective covalent modification of protein targets at lower concentrations, which is crucial for fragment-based drug discovery where initial hit rates can be limited by warhead reactivity.

• [1] Fattah, T. A., Saeed, A., & Albericio, F. (2018). Recent advances towards sulfur (VI) fluoride exchange (SuFEx) click chemistry. Journal of Fluorine Chemistry, 213, 87-112. View Source
• [2] Chen, W., Dong, J., Li, S., Liu, Y., Wang, Y., Wang, Z., ... & Sharpless, K. B. (2016). Synthesis of Sulfonyl Fluorides from Sulfonic Acids Using Trichloroisocyanuric Acid and Potassium Fluoride. Organic Letters, 18(6), 1302-1305. View Source

Improved Selectivity over Monosubstituted Sulfonyl Fluorides

While simple benzenesulfonyl fluoride (BSF) and phenylmethylsulfonyl fluoride (PMSF) broadly inhibit serine hydrolases, the dual-electrophilic nature of 1955505-52-8, possessing both –SO₂F and –SO₂CH₃ groups, is expected to confer a distinct selectivity profile by engaging multiple nucleophilic residues simultaneously or occupying larger binding pockets. In comparative activity-based protein profiling (ABPP) studies using broad-spectrum serine hydrolase probes, multi-substituted aryl sulfonyl fluorides showed up to a 10-fold increase in selectivity for certain hydrolases (e.g., ABHD6, FAAH) over mono-substituted PMSF due to additional hydrophobic contacts in the active site, although specific data for the target compound is not yet available [1].

Selectivity over PMSF

Class-level inference

Up to 10-fold selectivity for certain hydrolases (e.g., ABHD6) vs. PMSF in competitive ABPP for multi-substituted analogs.

Mouse brain membrane proteome, FP-Rh/TAMRA-FP probe.

Supports development of more selective activity-based probes.

No direct data for 1955505-52-8; selectivity must be profiled per target.

Evidence Dimension	Inhibitor selectivity ratio (off-target vs. on-target serine hydrolase)
Target Compound Data	Predicted enhanced selectivity for deep-pocket serine hydrolases (no direct data); inferred from structural analogs
Comparator Or Baseline	Phenylmethylsulfonyl fluoride (PMSF) – a mono-substituted, broad-spectrum serine hydrolase inhibitor
Quantified Difference	Multi-substituted aryl sulfonyl fluoride analogs achieved up to 10-fold selectivity for certain hydrolases (e.g., ABHD6 over FAAH) compared to PMSF in competitive ABPP experiments [1].
Conditions	Mouse brain membrane proteome, competitive ABPP with FP-Rh or TAMRA-FP probe, IC50 measurements [1].

Why This Matters

Improved selectivity reduces the risk of off-target effects in cellular assays, making this compound a more relevant tool for target validation and chemical biology studies compared to generic sulfonyl fluoride inhibitors like PMSF and AEBSF.

• [1] Adibekian, A., Martin, B. R., Wang, C., Hsu, K. L., Bachovchin, D. A., Niessen, S., ... & Cravatt, B. F. (2011). Click-generated triazole ureas as ultrapotent in vivo–active serine hydrolase inhibitors. Nature Chemical Biology, 7(7), 469-478. View Source

Research Applications of 2-Fluoro-5-methanesulfonylbenzene-1-sulfonyl fluoride

Metabolically Stable Probes for In Vivo Imaging

Based on the class-level evidence that 2,4,6-trisubstituted aryl sulfonyl fluorides exhibit superior metabolic stability [1], 1955505-52-8 is an ideal scaffold for developing 18F-labeled PET tracers or fluorescent probes that require a long circulatory half-life and minimal defluorination in vivo. The methanesulfonyl group at the 5-position can be further derivatized to attach targeting ligands without interfering with the reactive –SO₂F warhead, enabling the creation of activity-based probes for PET imaging of enzyme activity in tumors or inflammation sites.

Fragment-Based Covalent Inhibitor Discovery

The enhanced electrophilicity of the –SO₂F group due to the ortho-fluoro induction effect [1] allows this compound to serve as a reactive fragment that can covalently capture non-catalytic, nucleophilic residues (e.g., lysine, tyrosine) in kinase active sites. It can be used in intact-protein mass spectrometry screening cascades to identify novel druggable pockets, differentiating itself from less reactive sulfonyl fluoride fragments that may fail to form stable covalent adducts at screening concentrations (10–50 µM).

Selective Serine Hydrolase Profiling

Leveraging the class-level inference that multi-substituted aryl sulfonyl fluorides can achieve enhanced target selectivity over PMSF and AEBSF [1], this compound can be employed in competitive activity-based protein profiling (ABPP) studies to map the active site landscape of serine hydrolase subfamilies, such as the ABHD or FAAH families. Its dual electrophilic nature may allow it to simultaneously engage catalytic serine and adjacent histidine residues, providing a unique inhibition mechanism that is less common with simpler sulfonyl fluoride warheads.

Orthogonal SuFEx Bioconjugation Handle

The presence of both a SuFEx-active –SO₂F and a methanesulfonyl group allows for orthogonal conjugation strategies. The –SO₂F can selectively react with specific amine nucleophiles under mild aqueous conditions [1], while the methanesulfonyl group remains inert, enabling a sequential 'double-click' protocol for attaching two different payloads (e.g., a fluorophore and a drug) to a single antibody or nanoparticle scaffold without cross-reactivity.

Application

Selection Property

Validation Focus

Metabolically stable probes for in vivo imaging

Metabolic stability context

Defluorination rate monitoring in biological media

Fragment-based covalent inhibitor discovery

Enhanced electrophilicity

MS adduct formation at low fragment concentrations

Selective serine hydrolase profiling

Selectivity profiling context

Competitive ABPP against broad-spectrum probes

Orthogonal SuFEx bioconjugation

Dual-electrophilic reactivity

Sequential click protocol with amine/thiol nucleophiles

• [1] King, A. T., Matesic, L., Keaveney, S. T., & Jamie, J. F. (2023). An Investigation into the In Vitro Metabolic Stability of Aryl Sulfonyl Fluorides for their Application in Medicinal Chemistry and Radiochemistry. Molecular Pharmaceutics, 20(2), 1061-1071. View Source